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CID 2861686 CID 2861686
Brand Name: Vulcanchem
CAS No.: 354542-85-1
VCID: VC0447493
InChI: InChI=1S/C25H26Cl2N2O2/c1-14(2)24(31)29-20-8-6-5-7-18(20)28-19-12-25(3,4)13-21(30)22(19)23(29)16-10-9-15(26)11-17(16)27/h5-11,14,23,28H,12-13H2,1-4H3
SMILES: CC(C)C(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=C(C=C(C=C4)Cl)Cl
Molecular Formula: C25H26Cl2N2O2
Molecular Weight: 457.4g/mol

CID 2861686

CAS No.: 354542-85-1

Main Products

VCID: VC0447493

Molecular Formula: C25H26Cl2N2O2

Molecular Weight: 457.4g/mol

CID 2861686 - 354542-85-1

CAS No. 354542-85-1
Product Name CID 2861686
Molecular Formula C25H26Cl2N2O2
Molecular Weight 457.4g/mol
IUPAC Name 6-(2,4-dichlorophenyl)-9,9-dimethyl-5-(2-methylpropanoyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C25H26Cl2N2O2/c1-14(2)24(31)29-20-8-6-5-7-18(20)28-19-12-25(3,4)13-21(30)22(19)23(29)16-10-9-15(26)11-17(16)27/h5-11,14,23,28H,12-13H2,1-4H3
Standard InChIKey ZWXGBYYOLJRXSQ-UHFFFAOYSA-N
SMILES CC(C)C(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=C(C=C(C=C4)Cl)Cl
Canonical SMILES CC(C)C(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=C(C=C(C=C4)Cl)Cl
PubChem Compound 2861686
Last Modified Nov 11 2021
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